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Compound of Interest

Compound Name: Antimonic acid

Cat. No.: B1196807

This guide provides critical safety, operational, and disposal information for handling
fluoroantimonic acid (HSbFe). Given its nature as one of the strongest known superacids,
adherence to these protocols is imperative for the safety of all laboratory personnel.[1][2] This
document is intended for use by trained professionals, including researchers, scientists, and
drug development experts.

Important Note: This guide specifically addresses Fluoroantimonic Acid (CAS No: 16950-06-
4), a highly corrosive and reactive superacid created by mixing hydrogen fluoride and antimony
pentafluoride.[1][2] It should not be confused with the less common and less hazardous
antimonic acid (H3SbOs, CAS No: 13453-11-7).[3] The procedures outlined below are for the
superacid HSbFe.

Hazard Summary

Fluoroantimonic acid is classified as extremely hazardous. Its vapors are toxic, and contact
with skin or eyes can cause severe, deep-seated burns. It is fatal if swallowed, inhaled, or in
contact with skin.
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Hazard Classification GHS Pictogram(s) Hazard Statement

Acute Toxicity, Oral (Category
2)

H300: Fatal if swallowed

Acute Toxicity, Dermal ] ] ]
H310: Fatal in contact with skin
(Category 1)

Acute Toxicity, Inhalation
H330: Fatal if inhaled

(Category 2)

Skin Corrosion (Sub-category ) H314: Causes severe skin
corrosive

1A) burns and eye damage[4]

Serious Eye Damage ] H318: Causes serious eye
corrosive

(Category 1) damage[4]

Hazardous to the Aquatic ) o )

) ) ) H411: Toxic to aquatic life with
Environment, Chronic environmentally _hazardous

long lasting effects
(Category 2)

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory. All equipment must be inspected for integrity
before each use.[4]

e Eye and Face Protection:

o Wear tightly fitting, chemical splash-resistant safety goggles conforming to EU EN166 or
NIOSH standards.[4][5]

o Afull-face shield must be worn over the safety goggles at all times.[1][5]
e Hand Protection:

o Primary Gloves: Wear heavy-duty, chemical-resistant gloves (e.g., thick nitrile or Silver
Shield lined gloves), ensuring cuffs are rolled up to prevent liquids from running down the
arms.[6]
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o Secondary Gloves: Wear thin nitrile gloves as a base layer.[6] This provides secondary
protection and prevents contamination of primary gloves during donning and doffing.

o Gloves must be inspected for tears or cracks before use and washed and dried thoroughly
after.[4][6]

e Body Protection:

o Wear fire/flame-resistant and impervious clothing, such as a chemically resistant apron or
full suit.[4]

o Ensure complete coverage, leaving no skin exposed.

o Contaminated clothing must be removed immediately and laundered separately before
reuse.[7]

» Respiratory Protection:
o All work must be conducted in a certified chemical fume hood.

o If there is any risk of exceeding exposure limits or if ventilation is inadequate, a full-face
respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) is
required.[4]

Operational Plan: Handling and Storage
Strict adherence to standard operating procedures is crucial.
Experimental Protocol: Safe Handling

e Preparation:

o Ensure an emergency eyewash station and safety shower are unobstructed and readily
accessible.[1]

o Verify the chemical fume hood is functioning correctly.
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o Have spill containment materials (e.g., sand, vermiculite) and a neutralization solution
(e.g., sodium bicarbonate, lime) immediately available.[1][7][8]

e Handling:

o

Work exclusively within a chemical fume hood.

[e]

Avoid all personal contact with the substance.[7] Do not breathe vapors, mists, or fumes.

[4]

[e]

Use non-sparking tools to prevent ignition from electrostatic discharge.[4]

o

When diluting, ALWAYS add the acid slowly to water, never the other way around, to avoid
a violent reaction.[7]

e Post-Handling:
o Tightly close the container immediately after use.[4]
o Thoroughly wash hands and any potentially exposed skin after handling.[4]
o Decontaminate the work area.

Storage Requirements

» Store in specially designed containers made of Polytetrafluoroethylene (PTFE) or
Perfluoroalkoxy alkanes (PFA).[1][2] Glass containers are incompatible and will be dissolved.

[2]
o Keep containers tightly sealed and store in a cool, dry, and well-ventilated area.[1][4]
o Store locked up, accessible only to authorized personnel.

o Segregate from incompatible materials such as bases and combustibles.[1]

Emergency Protocol: Spill Management

In the event of a spill, immediate and decisive action is required.
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o Evacuate: Immediately evacuate all non-essential personnel from the spill area and move
upwind.[1][4]

o Alert: Alert the appropriate emergency response team and inform them of the nature and
location of the spill.[7]

e Contain (Trained Personnel Only):
o Only personnel with appropriate full PPE should address the spill.[1]
o Prevent the spill from entering drains or waterways.[4][7]

o Contain the spill using an inert absorbent material like sand, earth, or vermiculite.[7] Do
not use combustible materials.

o Clean-Up:

o Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled, corrosion-resistant container for disposal.[4][7]

o The spill area should be cleaned and decontaminated after material pickup is complete.

Disposal Plan

Fluoroantimonic acid waste is considered hazardous and must be disposed of following all
local, state, and federal regulations.[7][9]

e Do Not Dispose Down the Drain: Under no circumstances should the acid or its containers
be disposed of in the sewer system.[4]

o Neutralization (for small residual amounts):

o Slowly and carefully pour the acid waste onto a large excess of crushed ice and water to
dilute it.

o Slowly add a suitable base, such as sodium bicarbonate or lime, to neutralize the diluted
acid.[8]
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o Monitor the pH to ensure the solution is neutral (pH 7) before proceeding.[8]

o Professional Disposal:

o The neutralized material and any contaminated solids must be collected in a suitable,
leak-proof, and clearly labeled container.[8]

o Contact a licensed professional waste disposal service or chemical destruction plant for
final disposal.[4]

e Container Disposal:

o Empty containers should be triply rinsed with an appropriate solvent before being offered
for recycling or reconditioning.[4] Alternatively, they can be punctured to prevent reuse and
disposed of in a sanitary landfill as per regulations.[4]

Workflow for Handling Fluoroantimonic Acid
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1. Preparation Phase

Verify Safety Equipment
- Fume hood operational
- Eyewash/shower accessible
- Spill kit & neutralizer ready

Proceed
if safe

Don Full PPE
- Double gloves (Nitrile/Silver Shield)
- Face shield & goggles
- Chemical-resistant suit/apron
- Appropriate respirator if needed

4 2. Handlihg Phase )

Execute Task in Fume Hood

- Use non-sparking tools

- Add acid to water (never reverse)

- Keep container closed when not in use
- Avoid all personal contact

~

3. Post-Handling Phase

Decontaminate & Store
- Clean work area
- Securely seal & store container in
designated PTFE-compatible cabinet
- Doff PPE correctly
- Wash hands thoroughly

4 4. Waste Digposal Phase

Manage Hazardous Waste
- Collect waste in labeled, compatible container

- Neutralize small residues carefully
- Contact licensed disposal service
- Document waste transfer

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Fluoroantimonic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Fluoroantimonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196807#personal-protective-equipment-for-
handling-antimonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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